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Compound of Interest

Compound Name: 1-(4-Nitrophenyl)pyrrolidin-2-one

Cat. No.: B076513 Get Quote

An In-depth Technical Guide on 1-(4-
Nitrophenyl)pyrrolidin-2-one
This technical guide provides a comprehensive overview of the chemical properties, potential

biological activities, and methodologies relevant to the study of 1-(4-Nitrophenyl)pyrrolidin-2-
one. This document is intended for researchers, scientists, and professionals involved in drug

discovery and development, offering insights into its synthesis, potential mechanisms of action,

and relevant experimental protocols based on current knowledge of related compounds.

Core Compound Specifications
1-(4-Nitrophenyl)pyrrolidin-2-one is a derivative of pyrrolidin-2-one, also known as γ-lactam,

which is a five-membered heterocyclic ring. The presence of the nitrophenyl group suggests

potential for various biological activities.

Property Value

Molecular Formula C₁₀H₁₀N₂O₃

Molecular Weight 206.2 g/mol

CAS Number 13691-26-4
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While a specific, detailed experimental protocol for the synthesis of 1-(4-
Nitrophenyl)pyrrolidin-2-one is not readily available in the cited literature, a general approach

for the synthesis of N-aryl pyrrolidinones can be extrapolated. One common method involves

the condensation of a γ-aminobutyric acid precursor with a substituted nitrobenzene derivative.

A plausible synthetic workflow is outlined below. This diagram represents a generalized multi-

step synthesis that could be adapted for the production of 1-(4-Nitrophenyl)pyrrolidin-2-one.

Generalized Synthetic Workflow
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A generalized workflow for the synthesis and characterization of N-aryl pyrrolidin-2-ones.

Characterization of the final product would typically involve nuclear magnetic resonance (NMR)

spectroscopy to confirm the structure, mass spectrometry to verify the molecular weight, and

infrared (IR) spectroscopy to identify functional groups.

Potential Biological Activity and Signaling Pathways
Direct evidence for the biological activity of 1-(4-Nitrophenyl)pyrrolidin-2-one is limited.

However, the broader class of pyrrolidinone derivatives has been shown to possess a range of

biological activities, including anti-inflammatory, antiarrhythmic, and central nervous system

effects.

Notably, a structurally related compound, 1-[4-fluoro-2-(2-nitrovinyl)phenyl]pyrrolidine, has been

shown to suppress Toll-like receptor (TLR) signaling pathways.[1] TLRs are crucial in the innate

immune response, and their downstream signaling leads to the activation of transcription

factors such as NF-κB and IRF3, which regulate the expression of inflammatory mediators. The

inhibitory action of a related pyrrolidine derivative on this pathway suggests that 1-(4-
Nitrophenyl)pyrrolidin-2-one may also exhibit anti-inflammatory properties by a similar

mechanism.

Below is a diagram illustrating the potential inhibitory effect on a generalized TLR signaling

pathway, a plausible mechanism of action for compounds of this class.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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